2-(4-Bromomethyl-phenyl)-5-(3-nitro-phenyl)-[1,3,4]thiadiazole

• Molecular Formula: C15H10BrN3O2S
• Molecular Weight: 376.2 g/mol
• IUPAC Name: 2-[4-(bromomethyl)phenyl]-5-(3-nitrophenyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C15H10BrN3O2S/c16-9-10-4-6-11(7-5-10)14-17-18-15(22-14)12-2-1-3-13(8-12)19(20)21/h1-8H,9H2
• InChI Key: UKZUVFXMUMFNJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN=C(S2)C3=CC=C(C=C3)CBr

Description

2-(4-Bromomethyl-phenyl)-5-(3-nitro-phenyl)-[1,3,4]thiadiazole is a useful research compound. Its molecular formula is C15H10BrN3O2S and its molecular weight is 376.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(3′-nitrophenyl)-5-(p-tolyl)-1,3,4-thiadiazole (0.66 g, 2.22 mmol) in CCl4 (75 ml) is added NBS (0.43 g, 2.44 mmol) and refluxed for 12 hours. The mixture is then concentrated and the residue is taken up in chloroform (50 ml) and washed with saturated NaHCO3 (50 ml) and brine (50 ml). The organic layer is dried over MgSO4 and concentrated to yield 2-(3′-nitrophenyl)-5-(p-bromomethylphenyl)-1,3,4-thiadiazole as a tan solid. (0.69 g, 83%). 1H NMR (CDCl3): δ 4.51 (s, 2H), 7.55 (d, 2H), 7.72 (t, 1H), 8.01 (d, 2H), 8.39 (t, 2H), 8.80 (s, 1H).